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Compound of Interest

Compound Name: Deferitrin

Cat. No.: B607046 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of Deferitrin (GT-56-252), an orally active iron

chelator.

Personal Protective Equipment (PPE)
When handling Deferitrin, appropriate personal protective equipment is crucial to minimize

exposure and ensure personal safety. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes or airborne particles.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Inspect

gloves prior to use and dispose of them properly after handling the compound.

Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin

contact.

Respiratory Protection: If working with the solid form of the compound where dust may be

generated, a NIOSH-approved respirator is recommended.
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Adherence to proper handling and storage protocols is essential for maintaining the integrity of

Deferitrin and ensuring a safe laboratory environment.

Handling:

Ventilation: Handle Deferitrin in a well-ventilated area, preferably within a chemical fume

hood.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Aerosol and Dust Formation: Avoid the formation of dust and aerosols when handling the

solid compound.

Ignition Sources: Keep away from heat, sparks, and open flames.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Recommended storage temperatures are -20°C for one month or -80°C for six months for

stock solutions.

Quantitative Data Summary
The following table summarizes key quantitative data for Deferitrin:
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Property Value

Molecular Weight 253.28 g/mol

CAS Number 239101-33-8

Solubility in DMF 10 mg/mL

Solubility in DMSO 12 mg/mL

Solubility in Ethanol Slightly soluble

Solubility in PBS (pH 7.2) 0.2 mg/mL

IC50 (L1210 murine leukemia cells) 17 µM

Iron Clearing Efficiency (ICE) in rodents (300

µmol/kg, oral)
1.1%

Disposal Plan
Proper disposal of Deferitrin and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Unused Compound: Dispose of unused Deferitrin as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not dispose of it down the drain or

in the regular trash.

Contaminated Materials: Any materials that have come into contact with Deferitrin, such as

gloves, pipette tips, and empty containers, should be considered contaminated. These

materials should be placed in a sealed, labeled container for hazardous waste disposal.

General Guidance: If a formal take-back program is unavailable, you can follow these

general steps for disposal of small quantities in the trash, though checking institutional

guidelines is primary[1]:

Remove the compound from its original container.

Mix the Deferitrin with an inert and non-appealing substance such as cat litter or used

coffee grounds.
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Place the mixture in a sealed container, such as a plastic bag.

Dispose of the sealed container in the household trash.

Remove or scratch out all personal or identifying information from the original container

before recycling or disposing of it.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling and disposal of

Deferitrin in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of Deferitrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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